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Introduction

Titanium silicide (Ti5Si3) is a promising intermetallic compound for high-temperature
structural applications owing to its high melting point (2130 °C), low density (4.32 g/cm?3), and
good oxidation resistance.[1][2] This technical guide provides a comprehensive overview of the
mechanical properties of Ti5Si3 at elevated temperatures, drawing from available experimental
data. The information is tailored for researchers and professionals involved in materials science
and engineering, particularly those exploring materials for extreme environments. This
document summarizes key mechanical properties in tabular form, details common experimental
protocols for their measurement, and provides visualizations to illustrate critical relationships
and workflows.

Data Presentation: Mechanical Properties of Ti5Si3
at High Temperatures

The mechanical properties of Ti5Si3 are significantly influenced by its microstructure,
particularly grain size.[3] Finer grain sizes are generally associated with improved room
temperature hardness, flexural strength, and fracture toughness. Conversely, coarser-grained
Ti5Si3 tends to exhibit superior strength and creep resistance at high temperatures.[3] The
following tables summarize the available quantitative data for various mechanical properties of
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Ti5Si3 at elevated temperatures. It is important to note that much of the existing data is derived

from studies on Ti-Ti5Si3 composites, and data for monolithic Ti5Si3 is limited.

Table 1: High-Temperature Hardness

of Ti5Si3

MateriallCompositi

Temperature (°C)

on

Hardness (HV)

Reference

Ti-Ti5Si3 eutectic
As-cast (RT)

~550

[4]

composite
Ti-Ti5Si3 eutectic 850 (after 150h Slowly reducing from ]
composite annealing) initial
Nanostructured Ti5Si3  Room Temperature ~1235 [1112]
Table 2: Compressive Yield Strength of Ti5Si3
. . Compressive
MateriallComp  Temperature Strain Rate .
. Yield Strength  Reference
osition (°C) (s™)
(MPa)
S Serrated flow
Monolithic Ti5Si3 1200 10-3 [3]
observed

Ti5Si3 crystal
({1012}<1011> 1300 - 200 [3]
orientation)
Ti5Si3 crystal
({1012}<1011> 1500 - 50 [3]
orientation)
Ti5Si3/35TiC

_ 1100 - 800 [5]
composite

Table 3: Fracture Toughness of Ti5Si3
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. . Fracture
Material/Compositi
Temperature (°C) Toughness (K_IC) Reference
on
(MPa-m*/?)

Monolithic Ti5Si3 Room Temperature 2.5 [5]
Ti-32mol%Si-
10mol%yV (Ti5Si3+f3- Room Temperature 4.43 [6]
Ti)
Ti5Si3/TiC composite Room Temperature 4.2 [7]
Ti5Si3/TiC/Ti2Ni

i Room Temperature 6.1+0.12 [7]
composite

Table 4: Creep Properties of Ti-based Alloys with Ti5Si3
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Creep

MateriallComp  Temperature .
Stress (MPa) Mechanism/Ob  Reference

osition (°C) servations

Stress exponent

(n)=7.2,

Apparent

activation energy
N.ear-a. Tl-aIIo.y 650 200 Q) = 417..f3 | 5]
with (Ti,Zr)5Si3 kJ/mol. Silicide

precipitates

hinder

dislocation

movement.

Creep properties
are related to the
Ti-Si alloy High i state of Si. -
Temperature Precipitated
silicides worsen

creep properties.

Power law creep,
Ti-6Al-4V 450-600 <0.9xYS n = 4-5, diffusion [6]

mechanism.

Experimental Protocols

Standardized testing methodologies are crucial for obtaining reliable and comparable data on
the mechanical properties of materials at high temperatures. Below are detailed descriptions of
typical experimental protocols used for characterizing Ti5Si3 and similar high-temperature
materials.

Sample Preparation

The synthesis of dense, monolithic Ti5Si3 specimens is a critical first step for accurate
mechanical property evaluation. Common fabrication methods include:
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e Arc Melting: Elemental titanium and silicon are melted in a non-consumable arc furnace
under an inert atmosphere. This is often followed by annealing to ensure homogeneity.[2]

e Mechanical Alloying (MA) followed by Hot Pressing: Elemental or pre-alloyed powders are
milled to produce a nanostructured or amorphous precursor, which is then consolidated at
high temperature and pressure.[1][9] This method allows for control over grain size. For
instance, Ti and Si powders can be mechanically alloyed for extended periods (e.g., 45
hours) to form nanostructured Ti5Si3, which is then densified by hot pressing.[1]

o Reactive Hot Pressing: A mixture of elemental powders (e.g., Ti and Si) is simultaneously
synthesized and densified in a single step under the application of heat and pressure.[10]

For composite materials, the reinforcing phases (e.g., TiC, ZrO2) are incorporated during the
initial powder mixing stage.

High-Temperature Mechanical Testing
a) High-Temperature Compression Testing

¢ Objective: To determine the compressive yield strength and deformation behavior at elevated
temperatures.

o Apparatus: A universal testing machine equipped with a high-temperature furnace and
compression platens made of a suitable high-temperature material (e.g., alumina, tungsten
carbide).[11][12]

e Specimen Geometry: Typically cylindrical specimens with a specific length-to-diameter ratio
(e.g., 1.5 to 2.0) to minimize buckling.

e Procedure:
o The specimen is placed between the compression platens within the furnace.

o The furnace is heated to the desired test temperature and held for a soaking period to
ensure thermal equilibrium.[12]

o A compressive load is applied at a constant strain rate (e.g., 1073 s71to 10> s71).[3][13]
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o Load and displacement are continuously recorded to generate a stress-strain curve.

o The test is typically conducted in a vacuum or inert atmosphere (e.g., argon) to prevent
oxidation.[11]

b) High-Temperature Tensile Testing

o Objective: To measure tensile strength, yield strength, ductility (elongation and reduction in
area) at high temperatures.

o Apparatus: A universal testing machine with a high-temperature furnace and specialized
grips for holding the specimen at elevated temperatures.[14][15]

e Specimen Geometry: "Dog-bone" shaped specimens with threaded or button-head ends for
gripping.

e Procedure:

[e]

The specimen is mounted in the grips and enclosed within the furnace.

[e]

The furnace heats the specimen to the target temperature, which is monitored by
thermocouples attached to the specimen's gauge section.[15]

[e]

After a soaking period, a tensile load is applied at a constant strain rate.

o

Strain is measured using a high-temperature extensometer.

[¢]

The test continues until the specimen fractures.

o The test is usually performed in a controlled atmosphere.

c) High-Temperature Fracture Toughness Testing

» Objective: To determine the material's resistance to crack propagation at elevated
temperatures.

o Apparatus: A universal testing machine with a three-point bend fixture housed within a high-
temperature furnace.[12][16][17]
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e Specimen Geometry: Single-edge notched beam (SENB) specimens are commonly used. A
sharp pre-crack is introduced at the root of the notch, often by fatigue cycling.

e Procedure:

o The pre-cracked specimen is placed on the support rollers of the three-point bend fixture
inside the furnace.

o The furnace is heated to the test temperature and allowed to stabilize.

o Aload is applied to the specimen at a constant displacement rate.

o The load versus crack mouth opening displacement (CMOD) is recorded.

o The fracture toughness (K_IC) is calculated from the critical load at which unstable crack
propagation occurs.

d) High-Temperature Creep Testing

¢ Objective: To evaluate the time-dependent deformation of the material under a constant load
at high temperatures.

o Apparatus: A dedicated creep testing machine that can apply a constant load to a specimen
within a high-temperature furnace for extended periods.

e Specimen Geometry: Similar to tensile test specimens.

e Procedure:

[¢]

The specimen is heated to the desired temperature under no load.

[e]

A constant tensile load is applied, and the elongation of the specimen is measured as a
function of time using a high-temperature extensometer.

[e]

The test is typically run for hundreds or thousands of hours, or until rupture occurs.

o

The creep rate (strain versus time) is plotted to determine the different stages of creep
(primary, secondary, and tertiary). The steady-state creep rate (in the secondary stage) is
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a key parameter.

Mandatory Visualizations
Signaling Pathways and Logical Relationships

Click to download full resolution via product page

Experimental Workflows

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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